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Compound of Interest

Compound Name: Z-Ala-pro-pna

Cat. No.: B1359151 Get Quote

Essential Safety and Handling Guide for Z-Ala-
pro-pna
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Z-Ala-pro-pna (N-α-

Cbz-L-alanyl-L-proline p-nitroanilide). This guide provides immediate, essential safety protocols

and logistical information for the proper handling and disposal of this chromogenic substrate.

Immediate Safety and Hazard Information
Z-Ala-pro-pna is a synthetic peptide derivative used as a substrate in various protease assays.

While specific toxicity data may be limited, the presence of the p-nitroanilide group warrants

careful handling. P-nitroaniline and related compounds can be harmful if inhaled, ingested, or

absorbed through the skin. Therefore, appropriate personal protective equipment (PPE) and

handling procedures are crucial to minimize exposure.
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Property Value

Chemical Name N-α-Cbz-L-alanyl-L-proline p-nitroanilide

CAS Number 66382-56-7

Molecular Formula C₂₂H₂₄N₄O₆

Molecular Weight 440.45 g/mol

Appearance Solid (powder)

Primary Hazards

Potential for skin, eye, and respiratory irritation.

May be harmful if swallowed or absorbed

through the skin.

Storage Temperature Store at -20°C for long-term stability.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is essential to ensure the safety of laboratory personnel. The

following table outlines the minimum required PPE for handling Z-Ala-pro-pna.

Body Part Personal Protective Equipment

Hands
Nitrile or latex gloves. Always inspect gloves for

tears or punctures before use.

Eyes
Safety glasses with side shields or chemical

splash goggles.

Body A standard laboratory coat.

Respiratory

A NIOSH-approved respirator is recommended

if handling large quantities or if there is a risk of

aerosolization. Use in a well-ventilated area is a

minimum.
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Proper handling and disposal procedures are critical to maintaining a safe laboratory

environment. The following workflow provides a step-by-step guide for working with Z-Ala-pro-
pna.
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Preparation

Handling

Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Z-Ala-pro-pna in a Fume Hood

Dissolve in Appropriate Solvent

Transfer to experiment

Perform Assay

Collect All Waste (Solid & Liquid)

After experiment

Label Waste Container Clearly

Dispose According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Z-Ala-pro-pna.
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Detailed Methodologies
Weighing and Solution Preparation:

Preparation: Before handling the compound, ensure you are in a well-ventilated area,

preferably within a certified chemical fume hood. Don all required PPE as outlined in the

table above.

Weighing: Use an analytical balance within the fume hood to weigh the desired amount of Z-
Ala-pro-pna. Handle the solid powder carefully to avoid creating dust.

Dissolution: Add the weighed solid to the appropriate solvent (e.g., DMSO, DMF, or aqueous

buffer, depending on the experimental protocol) in a sealed container. Ensure the compound

is fully dissolved before proceeding with the assay.

Spill Management:

Immediate Action: In the event of a spill, evacuate the immediate area if necessary.

Small Spills: For small powder spills, carefully wipe up with a damp cloth or paper towel,

avoiding the generation of dust.

Large Spills: For larger spills, use an absorbent material to contain the substance.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: All materials used for spill cleanup should be collected in a sealed bag and

disposed of as chemical waste.

Disposal Protocol:

Waste Collection: All waste materials containing Z-Ala-pro-pna, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, must be

collected in a designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and a description of

the contents, including "Z-Ala-pro-pna".
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Storage: Store the waste container in a designated satellite accumulation area until it is

collected by the institution's environmental health and safety department.

Compliance: Always adhere to your institution's and local regulations for chemical waste

disposal. Do not dispose of Z-Ala-pro-pna down the drain.

To cite this document: BenchChem. [Personal protective equipment for handling Z-Ala-pro-
pna]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359151#personal-protective-equipment-for-
handling-z-ala-pro-pna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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